Cas no 1798512-02-3 (3-[1-(4-ethoxy-3-fluorophenyl)sulfonylazetidin-3-yl]-1,3-thiazolidine-2,4-dione)

• Product Name: 3-[1-(4-ethoxy-3-fluorophenyl)sulfonylazetidin-3-yl]-1,3-thiazolidine-2,4-dione
• CAS No: 1798512-02-3
• MF: C₁₄H₁₅FN₂O₅S₂
• MW: 374.407704591751
• CID: 5374989
• Update Time: 2025-05-23

3-[1-(4-ethoxy-3-fluorophenyl)sulfonylazetidin-3-yl]-1,3-thiazolidine-2,4-dione Chemical and Physical Properties

Names and Identifiers

• 3-[1-(4-ethoxy-3-fluorophenyl)sulfonylazetidin-3-yl]-1,3-thiazolidine-2,4-dione

• Inchi： 1S/C14H15FN2O5S2/c1-2-22-12-4-3-10(5-11(12)15)24(20,21)16-6-9(7-16)17-13(18)8-23-14(17)19/h3-5,9H,2,6-8H2,1H3
• InChI Key： ULCHPAPUUWDFRD-UHFFFAOYSA-N
• SMILES： S1CC(=O)N(C2CN(S(C3=CC=C(OCC)C(F)=C3)(=O)=O)C2)C1=O

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzenesulfonamides

Additional information on 3-[1-(4-ethoxy-3-fluorophenyl)sulfonylazetidin-3-yl]-1,3-thiazolidine-2,4-dione

Introduction to 3-[1-(4-ethoxy-3-fluorophenyl)sulfonylazetidin-3-yl]-1,3-thiazolidine-2,4-dione (CAS No. 1798512-02-3)

Chemical compounds play a pivotal role in the advancement of pharmaceutical research and development, particularly in the synthesis of novel therapeutic agents. Among these, 3-[1-(4-ethoxy-3-fluorophenyl)sulfonylazetidin-3-yl]-1,3-thiazolidine-2,4-dione (CAS No. 1798512-02-3) stands out as a compound of significant interest due to its unique structural features and potential biological activities. This compound belongs to a class of heterocyclic sulfonamides, which have garnered considerable attention in recent years for their diverse pharmacological properties.

The molecular structure of 3-[1-(4-ethoxy-3-fluorophenyl)sulfonylazetidin-3-yl]-1,3-thiazolidine-2,4-dione incorporates several key functional groups that contribute to its reactivity and potential biological effects. The presence of a sulfonylazetidinyl moiety linked to a thiazolidinedione backbone creates a framework that is conducive to interactions with biological targets. Specifically, the 4-ethoxy-3-fluorophenylsulfonyl group introduces both electronic and steric influences that can modulate the compound's binding affinity and selectivity.

Recent advancements in medicinal chemistry have highlighted the importance of sulfonamide derivatives in drug discovery. These compounds are known for their ability to act as scaffolds for the development of inhibitors targeting various enzymes and receptors. The sulfonylazetidinyl moiety in 3-[1-(4-ethoxy-3-fluorophenyl)sulfonylazetidin-3-yl]-1,3-thiazolidine-2,4-dione is particularly noteworthy, as it has been shown to exhibit inhibitory activity against several key enzymes involved in metabolic pathways and signal transduction.

One of the most compelling aspects of this compound is its potential application in the treatment of inflammatory and autoimmune diseases. The thiazolidinedione core is a well-known pharmacophore that has been extensively studied for its anti-inflammatory properties. By incorporating the sulfonylazetidinyl group, researchers have been able to enhance the pharmacological profile of the compound, leading to improved efficacy and reduced side effects.

Furthermore, the fluorine atom in the 4-ethoxy-3-fluorophenylsulfonyl group plays a crucial role in modulating the compound's bioavailability and metabolic stability. Fluoro-substituted aromatic rings are frequently employed in drug design due to their ability to improve binding affinity and resistance to enzymatic degradation. This feature makes 3-[1-(4-ethoxy-3-fluorophenyl)sulfonylazetidin-3-yl]-1,3-thiazolidine-2,4-dione an attractive candidate for further development as a therapeutic agent.

In vitro studies have demonstrated that this compound exhibits significant inhibitory activity against various inflammatory mediators and enzymes. For instance, it has been shown to suppress the production of pro-inflammatory cytokines such as tumor necrosis factor-alpha (TNF-alpha) and interleukin-beta (IL-beta). Additionally, it demonstrates potent inhibitory effects on enzymes like cyclooxygenase (COX) and lipoxygenase (LOX), which are key players in the inflammatory response.

The synthesis of 3-[1-(4-ethoxy-3-fluorophenyl)sulfonylazetidin-3-yl]-1,3-thiazolidine-2,4-dione involves a multi-step process that requires careful optimization to ensure high yield and purity. The key steps include the formation of the sulfonylazetidinyl group followed by its coupling with the thiazolidinedione backbone. Advanced synthetic techniques such as palladium-catalyzed cross-coupling reactions have been employed to achieve high selectivity and efficiency in these transformations.

One of the challenges associated with this compound is its solubility in common organic solvents used for biological assays. However, researchers have developed innovative solubilization strategies that involve co-solvent systems or micronization techniques. These approaches have enabled effective testing of the compound's biological activity without compromising its integrity.

The potential therapeutic applications of 3-[1-(4-ethoxy-3-fluorophenyl)sulfonylazetidin-3-yl]-1,3-thiazolidine-2,4-dione extend beyond inflammation management. Preliminary studies suggest that it may also have utility in treating neurological disorders by modulating neurotransmitter release and receptor activity. The presence of both sulfonylazetidinyl and thiazolidinedione moieties provides a versatile platform for further derivatization aimed at enhancing specific pharmacological profiles.

As research continues to uncover new biological targets and mechanisms, compounds like 3-[1-(4-et h oxy - 3 - fluoro phen y l ) sul fon y la z et id ini - 3 - y l ] - 1 , 3 - thi az ol id ine - 2 , 4 - d io ne ( CAS No . 1798512 - 02 - 3 ) are poised to play a critical role in next-generation therapeutics. Their unique structural features combined with promising preclinical data make them valuable assets in pharmaceutical pipelines targeting a wide range of diseases.